N'-[2-(cyanomethoxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C22H15N3O3
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-[(E)-[2-(cyanomethoxy)phenyl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C22H15N3O3/c23-11-12-27-19-8-4-2-6-16(19)14-24-25-22(26)21-13-18-17-7-3-1-5-15(17)9-10-20(18)28-21/h1-10,13-14H,12H2,(H,25,26)/b24-14+
• InChI Key: DVNBONTXQUVBEW-ZVHZXABRSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C/C4=CC=CC=C4OCC#N
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=CC=C4OCC#N

Description

N'-[2-(cyanomethoxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of N'-[2-(cyanomethoxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it is believed that this compound exerts its anti-cancer and anti-inflammatory effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in the development and progression of cancer and inflammation. It is also believed to inhibit the activity of acetylcholinesterase, which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N'-[2-(cyanomethoxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been found to exhibit significant biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. It has also been found to exhibit antioxidant activity, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N'-[2-(cyanomethoxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has several advantages and limitations for lab experiments. One of the main advantages of this compound is its ability to exhibit significant anti-cancer and anti-inflammatory activities, making it a promising candidate for cancer and inflammation-related research studies. However, one of the main limitations of this compound is its low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N'-[2-(cyanomethoxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide. One possible direction is to investigate the potential use of this compound in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Another possible direction is to study the mechanism of action of this compound in more detail, in order to better understand its anti-cancer, anti-inflammatory, and cognitive-enhancing effects. Additionally, future research could focus on developing more efficient synthesis methods for this compound, in order to make it more accessible for scientific research.

Synthesis Methods

The synthesis of N'-[2-(cyanomethoxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 2-hydroxy-1-naphthaldehyde with 2-amino-5-cyanomethoxybenzoic acid hydrazide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a suitable solvent, such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain a pure compound.

Scientific Research Applications

N'-[2-(cyanomethoxy)benzylidene]naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied for its potential applications in various scientific research fields. This compound has been found to exhibit significant anti-cancer and anti-inflammatory activities, making it a promising candidate for cancer and inflammation-related research studies. It has also been studied for its potential use in the treatment of Alzheimer's disease, due to its ability to inhibit the activity of acetylcholinesterase.